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Compound of Interest

Compound Name: 7-Hydroxycannabidivarin-d7

Cat. No.: B15560304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for the deuterated analytical reference standard, 7-
Hydroxycannabidivarin-d7 (7-OH-CBDV-d7). As a certified reference material, 7-OH-CBDV-

d7 is crucial for the accurate quantification of its non-labeled counterpart in various biological

matrices during preclinical and clinical research. This document outlines the standard analytical

tests performed to ensure the identity, purity, and concentration of this reference standard.

Quantitative Data Summary
The following tables summarize the typical quantitative data found on a Certificate of Analysis

for 7-Hydroxycannabidivarin-d7. These values are representative and may vary slightly

between different manufacturing lots.

Table 1: Identity and Purity
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Parameter Method Specification Result

Chemical Formula - C₁₉H₁₉D₇O₃ Confirmed

Molecular Weight Mass Spectrometry 309.45 g/mol 309.45 g/mol

Purity (HPLC) HPLC-UV ≥98% 99.5%

Isotopic Purity Mass Spectrometry ≥99% atom % D 99.6% atom % D

Residual Solvents GC-HS
Conforms to USP

<467>
Pass

Table 2: Physical and Chemical Properties
Parameter Specification Result

Appearance White to off-white solid Conforms

Solubility
Soluble in Methanol,

Acetonitrile, DMSO
Conforms

Storage -20°C Recommended

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a diode

array detector (DAD).

Column: C18, 2.7 µm, 4.6 x 100 mm.

Mobile Phase:

A: 0.1% Formic acid in Water
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B: 0.1% Formic acid in Acetonitrile

Gradient: 70% B to 95% B over 8 minutes.

Flow Rate: 0.5 mL/min.

Column Temperature: 40°C.

Detection Wavelength: 228 nm.

Injection Volume: 5 µL.

Standard Preparation: A stock solution of 7-Hydroxycannabidivarin-d7 is prepared in

methanol at a concentration of 1 mg/mL and then diluted to an appropriate working

concentration.

Purity Calculation: The purity is determined by the area percent method, where the peak

area of the analyte is divided by the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an electrospray ionization (ESI) source.

Ionization Mode: Positive ESI.

Scan Range: m/z 100-500.

Data Analysis: The measured mass of the molecular ion is compared to the theoretical exact

mass of 7-Hydroxycannabidivarin-d7 to confirm its identity. Isotopic purity is determined by

analyzing the isotopic distribution of the molecular ion cluster and calculating the deuterium

incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation: Bruker Avance III 400 MHz NMR spectrometer or equivalent.
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Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

Experiments: ¹H NMR and ¹³C NMR spectra are acquired.

Data Analysis: The chemical shifts, coupling constants, and integration of the proton signals,

along with the chemical shifts of the carbon signals, are analyzed to confirm the chemical

structure of 7-Hydroxycannabidivarin-d7. The absence of signals corresponding to the

deuterated positions confirms the labeling.

Visualizations
The following diagrams illustrate the experimental workflow and logical relationships in the

analysis of 7-Hydroxycannabidivarin-d7.
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Caption: Analytical workflow for 7-OH-CBDV-d7 Certificate of Analysis.
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Caption: Decision logic for HPLC-based purity assessment.

To cite this document: BenchChem. [Technical Guide: 7-Hydroxycannabidivarin-d7
Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560304#7-hydroxycannabidivarin-d7-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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